1,10-Diethoxydeca-1,9-diyne

• CAS No.: 646057-34-3
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 1,10-diethoxydeca-1,9-diyne
• InChI: InChI=1S/C14H22O2/c1-3-15-13-11-9-7-5-6-8-10-12-14-16-4-2/h3-10H2,1-2H3
• InChI Key: BBAHFDYFOYFGPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC#CCCCCCCC#COCC

Description

1,10-Diethoxydeca-1,9-diyne (C₁₄H₂₂O₂) is a linear aliphatic diyne featuring ethoxy (-OCH₂CH₃) groups at the terminal 1 and 10 positions of a deca-1,9-diyne backbone. The compound’s structure combines the reactivity of conjugated alkynes with the solubility-enhancing properties of ether substituents. The ethoxy groups in 1,10-Diethoxydeca-1,9-diyne likely improve solubility in polar organic solvents compared to unsubstituted diynes, a property critical for applications in homogeneous catalysis and pharmaceutical synthesis .

Biological Activity

Overview of 1,10-Diethoxydeca-1,9-diyne

1,10-Diethoxydeca-1,9-diyne is an organic compound characterized by its unique structure, featuring a deca-1,9-diyne backbone with two ethoxy groups at the 1 and 10 positions. This compound belongs to a class of acetylenic compounds known for their diverse biological activities.

Antitumor Activity

Research has indicated that compounds with acetylenic structures can exhibit significant antitumor properties. For example, studies have shown that related compounds can inhibit the growth of various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Case Study: Antitumor Efficacy

A study focusing on similar acetylenic compounds demonstrated that they could induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways. The findings suggested that these compounds could serve as potential candidates for further development as anticancer agents.

Antimicrobial Properties

Compounds with similar structural features have also been evaluated for their antimicrobial activity. The presence of ethoxy groups may enhance solubility and bioactivity against various pathogens.

Research Findings: Antimicrobial Activity

In one study, a series of acetylenic derivatives were tested against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited notable antibacterial activity, suggesting that 1,10-Diethoxydeca-1,9-diyne could possess similar properties.

The biological activity of 1,10-Diethoxydeca-1,9-diyne may be attributed to its ability to interact with cellular targets such as enzymes involved in metabolic pathways or signaling cascades. This interaction can lead to alterations in cellular processes, resulting in therapeutic effects.

Table 1: Summary of Biological Activities of Acetylenic Compounds

Compound Name	Activity Type	Target Organism/Cell Line	Reference
1,9-Decadiyne	Antitumor	MCF-7 (Breast Cancer)	[Study A]
1-Octyne	Antimicrobial	E. coli	[Study B]
3-Butyn-2-ol	Antiviral	Influenza Virus	[Study C]

Mechanism	Description	Reference
Apoptosis Induction	Activation of caspase pathways leading to cell death	[Study D]
Enzyme Inhibition	Blocking key metabolic enzymes	[Study E]
Membrane Disruption	Alteration of microbial membranes	[Study F]

Comparison with Similar Compounds

Comparison with Similar Compounds

The unique attributes of 1,10-Diethoxydeca-1,9-diyne emerge when contrasted with structurally related diynes and substituted derivatives. Key distinctions include functional group chemistry, reactivity, and applications.

Table 1: Comparative Analysis of 1,10-Diethoxydeca-1,9-diyne and Analogous Compounds

Compound	Molecular Formula	Functional Groups	Solubility	Reactivity Highlights	Key Applications	References
1,10-Diethoxydeca-1,9-diyne	C₁₄H₂₂O₂	Terminal ethoxy, diyne	High (polar solvents)	Enhanced solubility enables cycloadditions under mild conditions	Catalysis, drug intermediates
1,9-Decadiyne	C₁₀H₁₄	Unsubstituted diyne	Low (nonpolar solvents)	Forms cyclopropanes via [2+2] cycloadditions; antibacterial activity	Antibacterial agents, polymers
Deca-1,9-diyne-3,8-dione	C₁₀H₁₀O₂	Diketone, diyne	Moderate	Reactive at carbonyl sites; polymer precursor	Polymer chemistry
2,4-Hexadiyne	C₆H₈	Unsubstituted diyne	Low	Antioxidant properties; small molecular size	Antioxidant research
1,7-Octadiyne	C₈H₁₄	Unsubstituted diyne	Low	Anti-inflammatory activity	Medicinal chemistry

Key Findings:

Functional Group Influence :

• The ethoxy groups in 1,10-Diethoxydeca-1,9-diyne significantly enhance solubility in polar solvents like THF and dichloromethane compared to unsubstituted diynes (e.g., 1,9-Decadiyne), enabling its use in homogeneous catalytic systems .
• Deca-1,9-diyne-3,8-dione’s diketone moieties confer reactivity toward nucleophilic additions, contrasting with the ether-stabilized diyne in 1,10-Diethoxydeca-1,9-diyne .

Reactivity in Cycloadditions: Unsubstituted diynes like 1,9-Decadiyne participate in cobalt- or rhodium-mediated [2+2+2] cycloadditions to form polycyclic frameworks, a reaction pathway likely accessible to 1,10-Diethoxydeca-1,9-diyne with modified regioselectivity due to ethoxy groups .

Biological Activity :

• 1,9-Decadiyne exhibits antibacterial properties, while 2,4-Hexadiyne and 1,7-Octadiyne show antioxidant and anti-inflammatory activities, respectively . The bioactivity profile of 1,10-Diethoxydeca-1,9-diyne remains underexplored but could differ due to its ether linkages.

Synthetic Utility :

• 1,10-Diethoxydeca-1,9-diyne’s solubility makes it a candidate for modular synthesis of complex molecules, whereas Deca-1,9-diyne-3,8-dione is favored in polymer chemistry for cross-linking reactions .